Cas no 222855-09-6 (Methyl 2-guanidinoacetate)
Methyl 2-guanidinoacetate structure
Product Name:Methyl 2-guanidinoacetate
CAS No:222855-09-6
MF:C4H9N3O2
MW:131.133160352707
CID:5707689
PubChem ID:11332686
Update Time:2023-10-15
Methyl 2-guanidinoacetate Chemical and Physical Properties
Names and Identifiers
-
- Methylguanidinoacetat
- SCHEMBL670346
- guanidino-acetic acid methyl ester
- 222855-09-6
- methyl 2-guanidinoacetate
- AKOS011644727
- Methyl 2-guanidinoacetate
-
- Inchi: 1S/C4H9N3O2/c1-9-3(8)2-7-4(5)6/h2H2,1H3,(H4,5,6,7)
- InChI Key: BYUOAQWHIKQRNX-UHFFFAOYSA-N
- SMILES: O(C)C(C/N=C(\N)/N)=O
Computed Properties
- Exact Mass: 131.069476538g/mol
- Monoisotopic Mass: 131.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 90.7Ų
Methyl 2-guanidinoacetate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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